molecular formula C18H16O B8715969 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl- CAS No. 57083-29-1

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-

Cat. No.: B8715969
CAS No.: 57083-29-1
M. Wt: 248.3 g/mol
InChI Key: DBDJWKCEIXOUDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl- is a useful research compound. Its molecular formula is C18H16O and its molecular weight is 248.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57083-29-1

Molecular Formula

C18H16O

Molecular Weight

248.3 g/mol

IUPAC Name

1-(4-methylphenyl)-5-phenylpenta-1,4-dien-3-one

InChI

InChI=1S/C18H16O/c1-15-7-9-17(10-8-15)12-14-18(19)13-11-16-5-3-2-4-6-16/h2-14H,1H3

InChI Key

DBDJWKCEIXOUDX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 146.0 g (1.0 mole) of benzalacetone and 122.0 g (1.02 mole) 4-tolualdehyde (Compound II-A) was dissolved in 750 ml ethanol, and the solution was diluted with 200 ml water. With stirring, at room temperature, all at once, 100 ml of 10% NaOH solution were added. After 1.5 hours the thick, cream precipitate was filtered off, resuspended in 1 liter 20% ethanol in water, refiltered, sucked dry and recrystallized from ethanol/ethyl acetate to give 180 g of 1-phenyl-5-(4-tolyl)-1,4-pentadiene-3-one (Compound IV-A). The product structure was confirmed by field desorption mass spectrometry (FDMS) and infrared (IR) spectrometry.
Quantity
146 g
Type
reactant
Reaction Step One
Quantity
122 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
750 mL
Type
solvent
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

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